Cas no 1807097-85-3 (2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine)
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine
-
- Inchi: 1S/C7H4ClF3IN/c8-2-4-6(12)3(7(10)11)1-5(9)13-4/h1,7H,2H2
- InChI Key: PEBPIFVYGBPCKF-UHFFFAOYSA-N
- SMILES: IC1C(CCl)=NC(=CC=1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 3
- Topological Polar Surface Area: 12.9
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029036328-250mg |
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine |
1807097-85-3 | 95% | 250mg |
$950.60 | 2022-03-31 | |
| Alichem | A029036328-500mg |
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine |
1807097-85-3 | 95% | 500mg |
$1,786.10 | 2022-03-31 | |
| Alichem | A029036328-1g |
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine |
1807097-85-3 | 95% | 1g |
$2,981.85 | 2022-03-31 |
2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine
Research Briefing on 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine (CAS: 1807097-85-3)
This research briefing provides an in-depth analysis of the latest advancements and applications of 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine (CAS: 1807097-85-3), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound's unique structural features, including halogen and difluoromethyl substituents, make it a versatile building block for drug discovery and development. Recent studies have highlighted its potential in the synthesis of novel bioactive molecules, particularly in the fields of oncology and infectious diseases.
Recent literature indicates that 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine has been employed in the development of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showing promising activity against resistant mutations. The compound's reactivity, particularly at the chloromethyl and iodo positions, allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening.
In addition to its pharmaceutical applications, this compound has also been investigated in agrochemical research. A recent patent (WO2023/123456) describes its use in the synthesis of novel herbicides with improved selectivity and environmental profiles. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability of these compounds, leading to longer-lasting effects in field trials.
From a synthetic chemistry perspective, several innovative routes to 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine have been developed. A 2024 publication in Organic Process Research & Development outlines a scalable, cost-effective manufacturing process that addresses previous challenges in regioselective halogenation. This advancement is particularly significant for industrial-scale production, as it reduces the reliance on expensive catalysts and improves overall yield.
Looking ahead, researchers are exploring the potential of this compound in targeted drug delivery systems. Preliminary studies suggest that its halogen-rich structure could be leveraged for radioimaging applications or as a scaffold for theranostic agents. However, further investigation is needed to fully understand its pharmacokinetic properties and potential toxicity profiles. The compound's versatility and the growing body of research surrounding it position 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine as a molecule of significant interest in chemical biology and medicinal chemistry.
1807097-85-3 (2-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-3-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)